High conductivity poly(3,4-ethylene dioxythiophene) (PEDOT) was synthesised using vacuum vapour phase polymerization (VVPP). The process produces PEDOT composites which incorporate glycol within the polymer. To assess biocompatibility, a suite of analytical techniques were utilised in an effort to characterise the level of glycol present and its impact on cell attachment and proliferation. A small decrease in fibroblast cell attachment and proliferation was observed with increasing glycol content within the PEDOT composite. Keratinocyte cell attachment and proliferation by comparison showed an increase. As such, the results herein indicate that cell attachment and proliferation depends on the individual cell lines used and that the impact of glycol within the PEDOT composite is negligible. This positive outcome prompted investigation of this polymer as a platform for electro-stimulation work. Application of oxidising and reducing potentials to the PEDOT composite were utilised to examine the effect on biocompatibility. Significant effects were seen with altered protein presentation on the reduced surface, and lower mass adsorbed at the oxidised surface. Keratinocytes interacted significantly better on the reduced surface whereas fibroblasts displayed dependence on protein density, with significantly lower spreading on the oxidised surface. Understanding how proteins interact at electrically biased polymer surfaces and in turn affect cell behaviour, underpins the utilisation of such tunable surfaces in biomedical devices.

A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

The current trend in tumor research is shifting from monotherapy to multimodal therapy. However, how to achieve on-demand drug delivery and minimize the invasiveness of treatment are still big challenges. Herein, we present a detachable microneedles (MNs) system, which consists of polycaprolactone (PCL) needles and polyvinylpyrrolidone/poly (vinyl alcohol) substrate, to build an implanted drug depot for on-demand photothermo-chemotherapy. Owing to the dissolvability of the substrate, detachable MNs can intradermally implant PCL needles loaded with photothermal conversion agent Prussian blue nanocubes (PB NCs) and chemotherapeutics doxorubicin hydrochloride (Dox·HCl). Once near-infrared light irradiates, PB NCs could translate light to local regional hyperthermia, which not only ablates cancer cells but also meltPCL to accelerate the diffusion of Dox·HCl. These MNs displayed a stable and repeatable photothermal effect under NIR irradiation. The ex vivo experiments using isolated swine skin demonstrated the as needed Dox·HCl delivery triggered by NIR light. Moreover, the robust antitumor efficacy of the MN system was proved in KB tumor-bearing nude mice under three timed NIR irradiation. Therefore, the developed detachable MNs which could build implanted “arsenal” for on-demand photothermo-chemotherapy have a bright future in tumor suppression.

Aimed at utilizing high-magnetization nanospheres for magnetic field-enhanced cellular labeling, core–shell structured sandwich-like magnetic mesoporous silica nanospheres were developed. While the magnetite cluster core can provide a high magnetic response for overcoming Brownian motion in cell culture media, the layered silica shell facilitates an efficient fluorescent dye labeling. However, the problem of particle aggregation in cell media, which is strongly enhanced under a magnetic field, significantly impeded the uptake by cells, resulting in difficulties in the precise analysis of the degree of particle internalization by fluorescence-based techniques (flow cytometry and confocal microscopy). To overcome this, reflection-based assessment was employed. Further, emphasis was put on utilizing the unique role of surface-hyperbranched polyethylenimine (PEI) in efficient prevention of particle aggregation prior to cell internalization in the presence of an external magnetic field. The interparticle attraction forces originating from magnetic dipole–dipole interactions are hereby balanced by the steric and electrostatic repulsion forces provided by the PEI functionalization, which leads to dispersed nanospheres in cell culture media during the magnetic-field induced cell labeling. As a consequence, PEI functionalization and the presence of the magnetic field synergistically enhanced the efficiency of MRI-fluorescence dual-mode labeling for cellular tracking.

Previous studies have confirmed that natural bone apatite crystals are bound with citrate-rich molecules. Citrates on apatite crystals impact bone development and its load-bearing function. However, such understanding has never been translated into bone biomaterials design. Herein, the first citrate-based injectable composite material for orthopedic applications is developed based on our recently developed biodegradable poly(ethylene glycol) maleate citrate (PEGMC) and hydroxyapatite (HA). PEGMC contains rich carboxylic groups that could chelate with calcium-containing HA, thus facilitating polymer/HA interactions, similar to natural citrate-bound apatite crystal. The crosslinking of poly(ethylene glycol) diacrylate (PEGDA) with PEGMC/HA composites allows additional control over the degradation and mechanical properties of the crosslinked PEGMC/HA (CPEGMC/HA) composites. CPEGMC/HA composite can serve as an ideal injectable cell carrier as confirmed by the enhanced DNA content, ALP activity, and calcium production through a human fetal osteoblast encapsulation study. An ex vivo study on a porcine femoral head demonstrated that PEGMC/HA is a potentially promising injectable biodegradable bone material for the treatment of osteonecrosis of the femoral head. Development of biodegradable citrate-based injectable PEGMC/HA composite is an initial step for the development of the next generation of bone tissue engineering and orthopedic biomaterials.

Implant infections frequently occur in various kinds of surgery. Apart from antibiotics, the surface modification of implant material is a promising avenue to resolve this global problem. An ideal implant interface is expected to possess good biocompatibility, as well as broad-spectrum and long-term bacterial inhibition capabilities. Here, a delicate cicada and catkin inspired dual biomimetic structure was proposed, for the first time, to improve the antibacterial properties of implant material. By using poly(ether–ether–ketone) (PEEK) as a model implant, the relative in vitro and in vivo evaluations demonstrated that this dual biomimetic structure could simultaneously provide less bacterial adhesion, wider antimicrobial range and longer antibacterial durability. Meanwhile, the modified implant also retained ideal biocompatibility. Most importantly, the relative dual biomimetic structure engineering process could be accomplished through a simple, economic and fast hydrothermal chemical reaction, which might have an impact on the development of future biomedical materials.

Oral mucosal delivery has gained prominence in the last two decades because the rich vasculature of the tissue enables rapid delivery and avoidance of first pass metabolism. Although commercial mucoadhesives are used for systemic delivery, systems are not currently available for treatment of local conditions. In the present work, mucoadhesive films are being developed for locally controlled release of an immune response modifier for preventing precancerous lesions from progressing to oral squamous cell carcinoma. Previous research showed that films composed of polyvinylpyrrolidone (PVP) and carboxymethylcellulose (CMC) released imiquimod in a sustained manner for 3 h. In continuing development of the system, additional key properties were investigated with changes in composition. While adhesive properties in pull-off (0.42 ± 0.03 to 1.1 ± 0.1 N cm−2) and shear adhesion (1.7 ± 0.25 to 5.6 ± 1.4 N cm−2) increased with increasing PVP content of films, tensile properties, such as modulus (6.9 ± 1.5 to 1.8 ± 0.2 MPa) and ultimate strength (4.2 ± 0.7 to 2.1 ± 0.02 MPa), decreased as PVP content increased. Release profiles of the films showed that an increased PVP content resulted in burst release and faster erosion compared to sustained release and slower erosion with more CMC. Studies of transport kinetics showed that the films doubled the amount of imiquimod localized within epithelium compared to drug in solution, increasing their potential for local treatment of oral dysplasia. The mucoadhesive drug delivery system based on CMC and PVP offers a wide range of these properties without addition of new constituents.

Nanomaterials with multiple functions such as precision diagnosis, therapeutic efficacy and biosafety are attractive for tumor treatment but remain a technical challenge. In this study, molybdenum (Mo)-based polyoxometalate clusters (Mo-POM) with considerable photothermal conversion efficiency (∼56.6%) and high stability (>30 days) were prepared through a modification of the Folin–Ciocalteu method. These synthetic particles accumulated at the target site, and induced thermal ablation of the tumor following near infrared (NIR) absorption. Furthermore, the Mo-POM effectively scavenged reactive oxygen species (ROS) through charge transfer between Mo(VI) and Mo(V) states, thereby avoiding off-target effects on normal cells and improving the therapeutic efficiency both in vitro and in vivo. Therefore, for the first time, we prepared Mo-POM having two key functions, i.e., photothermal therapy (PTT) for cancer cells and protection of normal cells. These exceptional features may open up the exploration of Mo-POM as new tools for PTT against tumors in clinical applications.